Cas no 1291842-86-8 (N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine)

• Product Name: N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• CAS No: 1291842-86-8
• MF: C₁₉H₂₂ClFN₆O
• MW: 404.868985652924
• CID: 5321752
• Update Time: 2025-06-08

N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• [5-(4-chloroanilino)triazolidin-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone

• Inchi： 1S/C19H22ClFN6O/c20-13-5-7-14(8-6-13)22-18-17(23-25-24-18)19(28)27-11-9-26(10-12-27)16-4-2-1-3-15(16)21/h1-8,17-18,22-25H,9-12H2
• InChI Key： FLLZCHUNQYDUNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C(C(N2CCN(C3C=CC=CC=3F)CC2)=O)NNN1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 527
• XLogP3: 3.4
• Topological Polar Surface Area: 71.7

Additional information on N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

Research Brief on N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS: 1291842-86-8)

The compound N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS: 1291842-86-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and piperazine scaffold, has attracted significant attention due to its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

The synthesis of this compound involves a multi-step process, including the formation of the 1,2,3-triazole core via click chemistry, followed by the introduction of the piperazine and fluorophenyl moieties. The presence of the 4-chlorophenyl group enhances its lipophilicity, potentially improving blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

Pharmacological studies have revealed that N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine exhibits high affinity for serotonin and dopamine receptors, particularly the 5-HT1A and D2 subtypes. This dual activity suggests its potential utility in treating neuropsychiatric disorders such as schizophrenia, anxiety, and depression. In vitro assays demonstrated nanomolar binding affinities, while in vivo studies in rodent models showed promising behavioral effects, including anxiolytic and antipsychotic-like activities without significant sedative effects.

Mechanistic investigations have further elucidated the compound's mode of action. Molecular docking studies indicate that the triazole and piperazine moieties form critical hydrogen bonds with key residues in the receptor binding pockets, while the fluorophenyl group contributes to hydrophobic interactions. These findings have been corroborated by X-ray crystallography of receptor-ligand complexes, providing a structural basis for its high selectivity and potency.

Recent preclinical evaluations have also explored the compound's pharmacokinetic profile. It exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing. Metabolic stability studies indicate minimal hepatic clearance, with the primary metabolite being the N-dealkylated product. Toxicology assessments in animal models have shown no significant adverse effects at therapeutic doses, supporting its progression to further development stages.

In conclusion, N-(4-chlorophenyl)-4-[4-(2-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine represents a promising lead compound for CNS drug discovery. Its unique chemical structure, combined with favorable pharmacological and pharmacokinetic properties, positions it as a strong candidate for further optimization and clinical evaluation. Future research directions may include structure-activity relationship studies to enhance selectivity and the exploration of its potential in other therapeutic areas beyond neuropsychiatry.